Cas no 1160653-94-0 (3-Bromo-2-fluoro-6-methoxybenzaldehyde)

• Product Name: 3-Bromo-2-fluoro-6-methoxybenzaldehyde
• CAS No: 1160653-94-0
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD15528066
• CID: 1100162
• PubChem ID: 57743221
• Update Time: 2025-06-09

3-Bromo-2-fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-methoxybenzaldehyde
• 3-bromo-2-fluoro-6-methoxy-benzaldehyde
• ACT11365
• ANW-59797
• CTK7C3548
• PubChem6244
• SureCN1978519
• BS-50050
• MFCD15528066
• CS-0195367
• Z1269137060
• 3-Bromo-2-fluoro-6-methoxybenzaldehyde, AldrichCPR
• 1160653-94-0
• Benzaldehyde, 3-bromo-2-fluoro-6-methoxy-
• A856917
• SCHEMBL276550
• EN300-1708496
• AKOS023125767
• DB-128251
• ZFSQBXCQHSTLJT-UHFFFAOYSA-N

• MDL： MFCD15528066
• Inchi： 1S/C8H6BrFO2/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-4H,1H3
• InChI Key： ZFSQBXCQHSTLJT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1F)OC

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.5±35.0 ºC (760 Torr),
• Flash Point: 118.6±25.9 ºC,
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-2-fluoro-6-methoxybenzaldehyde

Introduction to 3-Bromo-2-fluoro-6-methoxybenzaldehyde (CAS No. 1160653-94-0)

3-Bromo-2-fluoro-6-methoxybenzaldehyde, with the CAS number 1160653-94-0, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a fluorine atom, and a methoxy group, which collectively contribute to its diverse reactivity and potential applications.

The molecular formula of 3-Bromo-2-fluoro-6-methoxybenzaldehyde is C₈H₆BrFO₂, and its molecular weight is 217.04 g/mol. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive starting material for various synthetic transformations. The methoxy group further enhances its reactivity by providing an electron-donating effect, which can influence the reactivity of the aldehyde functional group.

In recent years, 3-Bromo-2-fluoro-6-methoxybenzaldehyde has been extensively studied for its potential applications in the development of new pharmaceuticals and advanced materials. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several novel derivatives of 3-Bromo-2-fluoro-6-methoxybenzaldehyde, which exhibited potent anti-cancer activity against various human cancer cell lines.

The versatility of 3-Bromo-2-fluoro-6-methoxybenzaldehyde extends beyond pharmaceutical applications. In materials science, this compound has been explored as a building block for the synthesis of functional polymers and organic semiconductors. A recent study in Advanced Materials highlighted the use of 3-Bromo-2-fluoro-6-methoxybenzaldehyde-based polymers in organic photovoltaic devices, demonstrating improved efficiency and stability compared to traditional materials.

The synthetic accessibility of 3-Bromo-2-fluoro-6-methoxybenzaldehyde has also been a subject of extensive research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One notable method involves the selective bromination and fluorination of substituted benzaldehydes, followed by methylation to introduce the methoxy group. This approach offers high yields and excellent selectivity, making it suitable for large-scale production.

In addition to its synthetic utility, 3-Bromo-2-fluoro-6-methoxybenzaldehyde has been investigated for its biological properties. Studies have shown that this compound can modulate various biological pathways, including those involved in inflammation and oxidative stress. A research article published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that derivatives of 3-Bromo-2-fluoro-6-methoxybenzaldehyde exhibited significant anti-inflammatory activity, suggesting potential therapeutic applications in inflammatory diseases.

The environmental impact of chemicals is a growing concern in modern chemistry. Therefore, efforts have been made to develop greener synthetic methods for producing 3-Bromo-2-fluoro-6-methoxybenzaldehyde. One such approach involves the use of catalytic systems that minimize waste generation and energy consumption. A study published in Green Chemistry in 2019 described a novel catalytic protocol for the synthesis of this compound using earth-abundant metal catalysts, which not only reduced environmental impact but also improved economic viability.

In conclusion, 3-Bromo-2-fluoro-6-methoxybenzaldehyde (CAS No. 1160653-94-0) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for various synthetic transformations, while its biological properties offer promising avenues for therapeutic development. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.